4-[5-(2-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-bromophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8BrN3O/c14-11-4-2-1-3-10(11)13-16-12(17-18-13)9-5-7-15-8-6-9/h1-8H
• InChI Key: UOAREXJHZIETOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=NC=C3)Br
• Molecular Formula: C13H8BrN3O
• Molecular Weight: 302.13 g/mol

Description

4-[5-(2-bromophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Scientific Research Applications

Optoelectronic Properties

. The presence of the 2-bromophenyl group contributes to the compound’s ability to function as an electron-deficient unit, which is essential for the creation of blue-emitting materials. These materials are crucial for full-color flat panel displays and other light sources due to their flexibility, cost-effectiveness, and extensive color range.

Electroluminescence Performance

. This is particularly important for the advancement of OLED technology, as efficient blue emitters are necessary to reduce power consumption and enable a wider range of color emissions through energy cascades to compatible emissive dopants.

Pharmaceutical Intermediates

. Its structural framework is conducive to modifications that can lead to the development of new therapeutic agents.

Agrochemical Research

. Its brominated aromatic structure makes it a versatile building block for creating compounds with potential pesticidal or herbicidal properties.

Dyestuff Industry

. Its molecular structure allows for the synthesis of dyes with specific properties required for different applications, such as stability under various conditions and compatibility with different substrates.

Material Science

. This property is particularly valuable in applications where materials are exposed to high temperatures.

Solvatochromism Studies

, which suggests intramolecular charge transfer in the excited state. This property is significant for the study of solvatochromic behavior in materials, which can lead to insights into solvent-material interactions and the design of responsive materials.

Organic Synthesis

. These materials are valuable for studying the effects of chromophore loading and linking topology on the optical and electrochemical properties of organic compounds.